1-(4-fluorophenyl)-5-(thiophen-2-yl)-1H-pyrazole-3-carboxylic acid

• IUPAC Name: 1-(4-fluorophenyl)-5-thiophen-2-ylpyrazole-3-carboxylic acid
• InChI: InChI=1S/C14H9FN2O2S/c15-9-3-5-10(6-4-9)17-12(13-2-1-7-20-13)8-11(16-17)14(18)19/h1-8H,(H,18,19)
• InChI Key: PTBHDPBHSHVBGP-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=CC(=NN2C3=CC=C(C=C3)F)C(=O)O
• Molecular Formula: C14H9FN2O2S
• Molecular Weight: 288.30 g/mol

Description

This compound is a pyrazole derivative. Pyrazoles are a class of organic compounds with the formula C3H3N2H. They are characterized by a 5-membered ring structure composed of three carbon atoms and two nitrogen atoms.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrazole ring attached to a phenyl ring (which has a fluorine atom at the 4-position) and a thiophene ring. The exact structure would need to be confirmed by techniques such as X-ray crystallography.

Chemical Reactions Analysis

Pyrazole derivatives are known to participate in various chemical reactions. They can act as ligands in coordination chemistry, and they can undergo reactions at the 3- and 5-positions of the pyrazole ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as the presence of the fluorine atom and the thiophene ring could influence properties such as polarity, solubility, and reactivity.

Scientific Research Applications

Boron-Containing Drug Design and Delivery

Boronic acids and their esters, including FTCPA, are promising candidates for drug development and targeted drug delivery systems. Specifically, they serve as boron carriers for neutron capture therapy. However, their stability in water is limited, and hydrolysis can occur. .

Crystallography and Solid-State Properties

Single crystal X-ray diffraction studies have provided insights into FTCPA’s crystal and molecular structure. .

Mechanism of Action

The mechanism of action would depend on the specific application of this compound. Pyrazole derivatives have been studied for their biological activity, including their use as pharmaceuticals.

Safety and Hazards

Without specific information, it’s difficult to comment on the safety and hazards of this compound. As with all chemicals, it should be handled with appropriate safety precautions.

Future Directions

Future research could involve studying the synthesis, properties, and potential applications of this compound. Pyrazole derivatives are an active area of research due to their wide range of biological activities.